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Compound of Interest

Compound Name: Carcinine dihydrochloride

Cat. No.: B550831

Essential safety protocols and personal protective equipment (PPE) are paramount for the
secure handling of Carcinine dihydrochloride in a laboratory setting. This guide provides drug
development professionals, researchers, and scientists with crucial information for the safe
operational use and disposal of this compound, ensuring a secure research environment.

Carcinine dihydrochloride, a selective histamine H3 antagonist and antioxidant, requires
careful handling to prevent potential exposure.[1][2] Adherence to proper safety measures is
critical to mitigate any associated risks.

Personal Protective Equipment (PPE) for Carcinine
Dihydrochloride

The selection of appropriate PPE is the first line of defense against chemical exposure. The
following table summarizes the recommended PPE for various laboratory activities involving
Carcinine dihydrochloride. It is essential to always consult your institution's safety plan and
conduct a risk assessment for specific procedures.[3]
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Activity Required Personal Protective Equipment

- Gloves: Two pairs of chemotherapy-tested
gloves. - Gown: Impermeable, disposable gown.
o ) ) - Eye Protection: Chemical safety goggles or a
Weighing and Preparing Solutions ) ] i
face shield. - Respiratory Protection: NIOSH-
approved respirator (e.g., N95) if not handled in

a containment system.[4]

- Gloves: Nitrile or latex gloves. - Gown:
Cell Culture and In Vitro Assays Standard laboratory coat. - Eye Protection:

Safety glasses.

- Gloves: Two pairs of chemotherapy-tested
gloves. - Gown: Impermeable, disposable gown.

In Vivo Studies (Animal Handling) - Eye Protection: Safety goggles and face
shield. - Respiratory Protection: NIOSH-

approved respirator.

- Gloves: Heavy-duty, chemical-resistant gloves.
) - Gown: Impermeable, disposable gown. - Eye
Waste Disposal ) )
Protection: Chemical safety goggles and face

shield.

Procedural Workflow for Safe Handling and
Disposal

To ensure a systematic and safe approach, the following workflow outlines the key steps for
handling and disposing of Carcinine dihydrochloride. This process is designed to minimize
exposure and environmental contamination.
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Caption: Workflow for the safe handling and disposal of Carcinine dihydrochloride.
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Emergency Procedures

In the event of an exposure, immediate action is crucial.

o Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove
contaminated clothing.[5]

o Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a
physician.

 Inhalation: Move the individual to fresh air. If breathing is difficult, give oxygen and seek
medical attention.

 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and consult a physician.

Storage and Disposal

Proper storage and disposal are critical to maintaining a safe laboratory environment.

o Storage: Store Carcinine dihydrochloride in a tightly closed container in a dry, cool, and
well-ventilated place.[5] For stock solutions, storage at -20°C for up to one month or -80°C
for up to six months is recommended.[6]

o Disposal: All waste materials, including empty containers, contaminated PPE, and unused
product, must be disposed of as hazardous waste in accordance with local, state, and
federal regulations.[7] Do not allow the product to enter drains.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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